Cas no 1022734-73-1 (N-[3-(Benzyloxy)pyridin-2-yl]cyclopropanecarboxamide)

• Product Name: N-[3-(Benzyloxy)pyridin-2-yl]cyclopropanecarboxamide
• CAS No: 1022734-73-1
• Molecular Formula: C₁₆H₁₆N₂O₂
• Molecular Weight: 268.310443878174
• MDL: MFCD03839717
• CID: 5027145

N-[3-(Benzyloxy)pyridin-2-yl]cyclopropanecarboxamide Properties

Names and Identifiers

• N-[3-(benzyloxy)pyridin-2-yl]cyclopropanecarboxamide
• CYCLOPROPYL-N-(3-(PHENYLMETHOXY)(2-PYRIDYL))FORMAMIDE

• MDL： MFCD03839717
• InChIKey： CCXFWJRDEAWKKW-UHFFFAOYSA-N
• Inchi： 1S/C16H16N2O2/c19-16(13-8-9-13)18-15-14(7-4-10-17-15)20-11-12-5-2-1-3-6-12/h1-7,10,13H,8-9,11H2,(H,17,18,19)
• SMILES： O=C(C1CC1)NC1C(=CC=CN=1)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Heavy Atom Count: 20
• Complexity: 324
• XLogP3: 2.3
• Topological Polar Surface Area: 51.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides